Cas no 23913-42-0 (1,4-Benzenediol,2,5-bis[(cyclohexylmethylamino)methyl]-)

• Product Name: 1,4-Benzenediol,2,5-bis[(cyclohexylmethylamino)methyl]-
• CAS No: 23913-42-0
• MF: C₂₂H₃₆N₂O₂
• MW: 360.533446311951
• CID: 271793
• PubChem ID: 241389
• Update Time: 2025-04-19

1,4-Benzenediol,2,5-bis[(cyclohexylmethylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol,2,5-bis[(cyclohexylmethylamino)methyl]-
• 2,5-bis[[cyclohexyl(methyl)amino]methyl]benzene-1,4-diol
• 2,5-Bis-[(cyclohexyl-methyl-amino)-methyl]-hydrochinon
• 2,5-bis{[cyclohexyl(methyl)amino]methyl}benzene-1,4-diol
• 2,5-Bis-< (cyclohexyl-methyl-amino)-methyl> -hydrochinon
• 2.5-Bis-< N-methyl-N-cyclohexyl-amino-methyl> -hydrochinon
• AC1L6795
• AC1Q79US
• AG-K-27940
• AR-1D4107
• CTK4F2563
• NSC48696
• DTXSID00287036
• 23913-42-0
• NSC-48696

• Inchi： 1S/C22H36N2O2/c1-23(19-9-5-3-6-10-19)15-17-13-22(26)18(14-21(17)25)16-24(2)20-11-7-4-8-12-20/h13-14,19-20,25-26H,3-12,15-16H2,1-2H3
• InChI Key： UYTNPQCBQWCURC-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=CC=1CN(C)C1CCCCC1)O)CN(C)C1CCCCC1

Computed Properties

• Exact Mass: 360.27788
• Monoisotopic Mass: 360.278
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 515.9°C at 760 mmHg
• Flash Point: 249.9°C
• Refractive Index: 1.583
• PSA: 46.94
• LogP: 4.62680